3-isopropoxy-N-[2-(1-piperidinylcarbonyl)phenyl]benzamide

• Molecular Formula: C22H26N2O3
• Molecular Weight: 366.5 g/mol
• IUPAC Name: N-[2-(piperidine-1-carbonyl)phenyl]-3-propan-2-yloxybenzamide
• InChI: InChI=1S/C22H26N2O3/c1-16(2)27-18-10-8-9-17(15-18)21(25)23-20-12-5-4-11-19(20)22(26)24-13-6-3-7-14-24/h4-5,8-12,15-16H,3,6-7,13-14H2,1-2H3,(H,23,25)
• InChI Key: JVMZMYDQIYMZAA-UHFFFAOYSA-N
• SMILES: CC(C)OC1=CC=CC(=C1)C(=O)NC2=CC=CC=C2C(=O)N3CCCCC3

Description

3-isopropoxy-N-[2-(1-piperidinylcarbonyl)phenyl]benzamide, also known as IPPB, is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3-isopropoxy-N-[2-(1-piperidinylcarbonyl)phenyl]benzamide is not yet fully understood. However, it is believed to act as an inhibitor of the enzyme histone deacetylase (HDAC). HDAC inhibitors have been shown to have anti-inflammatory and anti-cancer properties.
Biochemical and Physiological Effects:
Studies have shown that 3-isopropoxy-N-[2-(1-piperidinylcarbonyl)phenyl]benzamide can modulate the expression of genes involved in various biological processes such as inflammation, cell cycle regulation, and apoptosis. Additionally, 3-isopropoxy-N-[2-(1-piperidinylcarbonyl)phenyl]benzamide has been shown to induce cell death in cancer cells, making it a potential candidate for cancer therapy.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-isopropoxy-N-[2-(1-piperidinylcarbonyl)phenyl]benzamide is its potential as a novel drug for the treatment of various diseases. Additionally, 3-isopropoxy-N-[2-(1-piperidinylcarbonyl)phenyl]benzamide has been shown to have low toxicity levels, making it a safe compound for laboratory experiments. However, the limitations of 3-isopropoxy-N-[2-(1-piperidinylcarbonyl)phenyl]benzamide include its high cost and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on 3-isopropoxy-N-[2-(1-piperidinylcarbonyl)phenyl]benzamide. One potential direction is the development of novel drugs based on 3-isopropoxy-N-[2-(1-piperidinylcarbonyl)phenyl]benzamide for the treatment of various diseases. Additionally, further research is needed to fully understand the mechanism of action of 3-isopropoxy-N-[2-(1-piperidinylcarbonyl)phenyl]benzamide and its potential applications in various fields of scientific research. Finally, studies are needed to determine the optimal dosage and administration methods of 3-isopropoxy-N-[2-(1-piperidinylcarbonyl)phenyl]benzamide for therapeutic purposes.
Conclusion:
In conclusion, 3-isopropoxy-N-[2-(1-piperidinylcarbonyl)phenyl]benzamide is a novel compound with potential applications in various fields of scientific research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of 3-isopropoxy-N-[2-(1-piperidinylcarbonyl)phenyl]benzamide as a therapeutic agent.

Synthesis Methods

3-isopropoxy-N-[2-(1-piperidinylcarbonyl)phenyl]benzamide can be synthesized through a multi-step process involving the reaction of 2-(1-piperidinylcarbonyl)phenylboronic acid with 3-isopropoxybenzoyl chloride in the presence of a palladium catalyst. The resulting compound is then purified through column chromatography to obtain pure 3-isopropoxy-N-[2-(1-piperidinylcarbonyl)phenyl]benzamide.

Scientific Research Applications

3-isopropoxy-N-[2-(1-piperidinylcarbonyl)phenyl]benzamide has been found to have potential applications in various fields of scientific research. It has been shown to exhibit anti-inflammatory, analgesic, and anti-cancer properties. Additionally, 3-isopropoxy-N-[2-(1-piperidinylcarbonyl)phenyl]benzamide has been used in the development of novel drugs for the treatment of various diseases such as Alzheimer's, Parkinson's, and Huntington's.